N-(3-iodophenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-(3-iodophenyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C15H14INO/c1-10-6-7-12(8-11(10)2)15(18)17-14-5-3-4-13(16)9-14/h3-9H,1-2H3,(H,17,18)
• InChI Key: DXUDYBOXNBTAME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC=C2)I)C
• Molecular Formula: C15H14INO
• Molecular Weight: 351.18 g/mol

Description

“N-(3-iodophenyl)-3,4-dimethylbenzamide” is a compound that contains an amide functional group attached to a 3,4-dimethylbenzene ring and a 3-iodophenyl group. The presence of the iodine atom suggests that it could be used in various organic synthesis reactions as a good leaving group.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, it could potentially be synthesized through the reaction of 3,4-dimethylbenzoic acid with 3-iodoaniline in the presence of a coupling agent like DCC (Dicyclohexylcarbodiimide).

Molecular Structure Analysis

The molecular structure would consist of a benzene ring substituted with two methyl groups at the 3rd and 4th positions, and an amide functional group attached to the benzene ring. The amide would be further substituted with a 3-iodophenyl group.

Chemical Reactions Analysis

The compound could potentially undergo various reactions. The iodine atom on the phenyl ring could be displaced by nucleophiles in a nucleophilic aromatic substitution reaction. The amide functional group could be hydrolyzed to form a carboxylic acid and an amine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the iodine atom would likely make it relatively heavy compared to other organic compounds. The amide functional group could participate in hydrogen bonding, affecting its solubility and boiling/melting points.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use in a biological context, the mechanism would depend on the specific biological target.

Safety and Hazards

As with any chemical compound, handling “N-(3-iodophenyl)-3,4-dimethylbenzamide” would require proper safety precautions. It’s important to use personal protective equipment and work in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the context in which it’s being used. It could potentially be used as a building block in the synthesis of more complex molecules.